Cas no 1226446-41-8 (1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1226446-41-8
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 5396368
• Update Time: 2025-06-08

1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-N-(2-thienylmethyl)-1H-1,2,3-triazole-4-carboxamide
• 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C15H14N4O2S/c1-21-12-6-4-11(5-7-12)19-10-14(17-18-19)15(20)16-9-13-3-2-8-22-13/h2-8,10H,9H2,1H3,(H,16,20)
• InChI Key： ZGAMGFHBFHFVBD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(OC)C=C2)C=C(C(NCC2SC=CC=2)=O)N=N1

Computed Properties

• Exact Mass: 314.084
• Monoisotopic Mass: 314.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3A^2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.06±0.46(Predicted)

Additional information on 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No: 1226446-41-8)

The compound 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 1226446-41-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a thiophene ring, a triazole moiety, and an amide group, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole ring in this compound is known for its stability and ability to form hydrogen bonds, which are critical for binding to biological targets. This structural feature has been exploited in the design of various drugs targeting infectious diseases, cancer, and inflammatory conditions. The incorporation of a 4-methoxyphenyl group enhances the lipophilicity of the molecule, improving its solubility and membrane permeability—key factors for effective drug delivery.

The thiophene component of the compound adds another layer of complexity and functionality. Thiophene derivatives are widely recognized for their role in pharmaceuticals due to their ability to interact with biological systems through various mechanisms. For instance, thiophenes have been shown to exhibit antimicrobial, antiviral, and anti-inflammatory properties. In the context of 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide, the thiophene ring may contribute to the molecule's ability to modulate enzyme activity and signal transduction pathways.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of an amide group and a triazole ring creates a versatile structure that can be modified to target specific biological pathways. Researchers have been particularly interested in exploring its interactions with enzymes such as kinases and proteases, which are often implicated in diseases like cancer and neurodegenerative disorders. The amide group provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

In recent years, computational methods have been increasingly employed to predict the biological activity of such compounds. Molecular docking studies have shown that 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide can bind effectively to several protein targets with high affinity. These studies suggest that it may have therapeutic potential in treating conditions such as chronic inflammation and autoimmune diseases. The precision of these computational models has accelerated the drug discovery process, enabling researchers to prioritize compounds like this one for further experimental validation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex heterocyclic framework. The synthesis pathway also highlights the importance of protecting group strategies in multi-step organic synthesis. Protecting groups help prevent unwanted side reactions and ensure that each functional group is introduced at the appropriate stage.

Once synthesized, 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide undergoes rigorous testing to assess its pharmacological properties. In vitro assays are conducted to evaluate its cytotoxicity, enzyme inhibition, and interaction with biological targets. These preliminary results provide valuable insights into its potential therapeutic applications. If promising results are obtained in vitro, further studies involving animal models may be initiated to assess its efficacy and safety profile.

The role of scaffold hopping—a strategy where chemists modify existing molecular frameworks—in drug discovery cannot be overstated. This compound exemplifies how structural modifications can lead to novel bioactive molecules with improved properties over existing drugs. By leveraging computational tools and synthetic methodologies, researchers can rapidly explore diverse chemical spaces and identify lead compounds with optimized pharmacokinetic profiles.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency or selectivity. For instance, modifications at the 4-methoxyphenyl or thiophen moieties could alter binding interactions with biological targets or improve metabolic stability. Additionally, investigating prodrug formulations may enhance bioavailability and delivery efficiency.

The broader implications of this research extend beyond individual compounds like 1-(4-methoxyphenyl)-N-[(thiophen-2-yl)methyl]-1H-1,2,3-triazole-4-carboxamide (CAS No: 1226446-41-8). They underscore the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists in advancing drug discovery efforts. As computational tools become more sophisticated and synthetic methodologies evolve，the pace at which new therapeutic agents are developed is expected to accelerate significantly.